N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-phenethyl-methanesulfonamide

• IUPAC Name: N-[2-(4-benzhydrylpiperazin-1-yl)-2-oxoethyl]-N-(2-phenylethyl)methanesulfonamide
• InChI: InChI=1S/C28H33N3O3S/c1-35(33,34)31(18-17-24-11-5-2-6-12-24)23-27(32)29-19-21-30(22-20-29)28(25-13-7-3-8-14-25)26-15-9-4-10-16-26/h2-16,28H,17-23H2,1H3
• InChI Key: IOQSTHDZGJBYSV-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N(CCC1=CC=CC=C1)CC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C28H33N3O3S
• Molecular Weight: 491.6 g/mol

Description

N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-phenethyl-methanesulfonamide, also known as BPPM, is a chemical compound that has been widely studied for its potential applications in scientific research. BPPM is a piperazine derivative that has been synthesized through a specific method, and its mechanism of action has been investigated in detail.

Mechanism of Action

N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-phenethyl-methanesulfonamide inhibits the activity of the dopamine transporter by binding to a specific site on the protein. This binding prevents the transporter from transporting dopamine from the synaptic cleft back into the presynaptic neuron, leading to an increase in dopamine levels in the brain. This increase in dopamine levels has been shown to have a positive effect on cognitive function and behavior.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including an increase in dopamine levels in the brain, an improvement in cognitive function and behavior, and a reduction in the symptoms of ADHD and drug addiction. This compound has also been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-phenethyl-methanesulfonamide has several advantages for lab experiments, including its low toxicity profile, solubility in water and organic solvents, and its specific mechanism of action. However, this compound also has some limitations, including its high cost and the need for specialized equipment and expertise to synthesize and study the compound.

Future Directions

There are several future directions for research on N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-phenethyl-methanesulfonamide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in the treatment of other disorders, and the exploration of its effects on other neurotransmitter systems. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its mechanism of action.

Scientific Research Applications

N-[2-(4-Benzhydryl-piperazin-1-yl)-2-oxo-ethyl]-N-phenethyl-methanesulfonamide has been studied for its potential applications in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been shown to have an inhibitory effect on the activity of the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. This inhibition of dopamine transporter activity has been found to have potential therapeutic applications in the treatment of disorders such as attention deficit hyperactivity disorder (ADHD) and drug addiction.